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Compound of Interest

Compound Name: Pencycuron-d5

Cat. No.: B15142454 Get Quote

Disclaimer: This document is an in-depth technical guide and not a substitute for an official

Safety Data Sheet (SDS). A comprehensive, official SDS for Pencycuron-d5 is not readily

available in the public domain. The information presented herein is a consolidation of data from

various chemical suppliers and scientific databases. Much of the toxicological and ecological

data pertains to the non-deuterated parent compound, Pencycuron, and should be considered

as the most relevant available information. Researchers, scientists, and drug development

professionals should exercise due caution and refer to the latest official documentation from

their chemical supplier.

Chemical Identification and Physical Properties
Pencycuron-d5 is the deuterated form of Pencycuron, a phenylurea fungicide. The deuterium

labeling makes it a useful internal standard for quantitative analysis by NMR, GC-MS, or LC-

MS and as a tracer in metabolic studies.[1] Pencycuron acts by inhibiting the synthesis of

fungal cell walls and is effective against diseases caused by Rhizoctonia solani and Pellicularia

spp.[1][2]

Table 1: Physical and Chemical Properties of Pencycuron-d5 and Pencycuron
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Property Pencycuron-d5 Pencycuron

Molecular Formula C₁₉H₁₆D₅ClN₂O C₁₉H₂₁ClN₂O

Molecular Weight 333.87 g/mol 328.84 g/mol [1]

CAS Number 83286-58-2 66063-05-6[1]

Appearance Solid, White to off-white
Pure white crystalline

substance

Melting Point Not available 129 - 134 °C

Boiling Point Not available 528.5 °C at 760 mmHg

Density Not available 1.22 g/cm³

Water Solubility Not available 0.3 mg/L at 20 °C

Solubility in Organic Solvents Soluble in DMSO
Soluble in dichloromethane;

slightly soluble in toluene

Vapor Pressure Not available 5 x 10⁻¹⁰ Pa at 20 °C

Octanol/Water Partition

Coefficient (log P)
Not available 5.39

Stability
Stable under recommended

storage conditions.

Hydrolysis half-life: 280 days at

pH 4, 22 years at pH 7, and 17

years at pH 9.

Toxicological Data
Detailed toxicological studies specifically for Pencycuron-d5 are not publicly available. The

data presented below is for the parent compound, Pencycuron. It is generally considered to

have low acute toxicity to mammals.

Table 2: Toxicological Data for Pencycuron
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Endpoint Species
Route of
Administration

Value Reference

Acute Oral LD50 Rat, Mouse, Dog Oral >5000 mg/kg

Acute Oral LD50 Cat Oral >1000 mg/kg

Acute Dermal

LD50
Rat, Mouse Dermal

>2000 mg/kg (24

hours)

Skin Irritation Not specified Dermal No irritation

Eye Irritation Not specified Ocular No irritation

Genotoxicity

Human

mononuclear

white blood cells

and hepatocytes

(in vitro)

Not applicable

Dose-dependent

DNA damage

observed in

some assays

Carcinogenicity Not specified Not specified

No teratogenic or

mutagenic

effects reported

Acceptable Daily

Intake (ADI)
Human Oral

0.2 mg/kg

bw/day

Acceptable

Operator

Exposure Level

(AOEL)

Human
Dermal/Inhalatio

n

0.15 mg/kg

bw/day

A study on the genotoxic effects of pencycuron on human mononuclear white blood cells and

HepG2 cells in vitro showed a dose-dependent increase in DNA damage in some, but not all,

assays. This suggests a potential for genotoxicity that may warrant further investigation.

Hazard Identification and Safety Precautions
Based on the available data for Pencycuron, the primary hazard is to the aquatic environment.

GHS Classification:
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Hazardous to the aquatic environment, acute hazard: Category 1

Hazardous to the aquatic environment, long-term hazard: Category 1

Signal Word: Warning

Hazard Statements:

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P273: Avoid release to the environment.

P391: Collect spillage.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

GHS Hazard Classification for Pencycuron

Pencycuron

Aquatic Acute 1
(H400: Very toxic to aquatic life)

Aquatic Chronic 1
(H410: Very toxic to aquatic life with long lasting effects) Signal Word: Warning

Click to download full resolution via product page

Caption: GHS Hazard Classifications for Pencycuron.
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Experimental Protocols
Detailed experimental protocols for the safety testing of Pencycuron-d5 are not available in

the public domain. The toxicological data for Pencycuron are likely derived from standardized

OECD guidelines for chemical safety testing. Below is a summary of the methodology for a

pencycuron residue analysis study, which provides an example of a detailed experimental

protocol.

Pencycuron Residue Analysis in Eggplant using LC-MS/MS

Objective: To evaluate the residue dynamics of pencycuron in eggplant and establish pre-

harvest residue limits.

Sample Preparation:

Homogenize eggplant samples.

Extract pencycuron from the homogenized samples using an appropriate solvent.

Clean up the extract to remove interfering matrix components using graphitized carbon

black (GCB).

LC-MS/MS Analysis:

Instrumentation: Liquid chromatograph coupled with a tandem mass spectrometer (LC-

MS/MS).

Ionization Mode: Positive ion mode.

Precursor Ion: [M+H]⁺.

Product Ions: m/z 125.1 (quantifier) and 218.2 (qualifier).

Calibration: A calibration curve was established over a concentration range of 0.005 to 0.5

mg/kg, with a coefficient of determination (r²) of 0.999.

Method Validation:
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Limit of Quantification (LOQ): 0.005 mg/kg.

Recovery: 102.6% to 106.1%.

Relative Standard Deviation (RSD): 2.3% to 6.4%.

First Aid and Emergency Procedures
In case of exposure to Pencycuron-d5, the following first aid measures are recommended

based on information for Pencycuron.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water. Seek medical attention if irritation develops or persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately for treatment

advice.
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Pencycuron-d5 Exposure Response Workflow

Potential Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

Assess Route of Exposure

Inhalation:
- Move to fresh air

- Provide oxygen if needed
- Artificial respiration if not breathing

 Inhalation 

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water

 Skin Contact 

Eye Contact:
- Rinse with water for several minutes

- Remove contact lenses

 Eye Contact 

Ingestion:
- Rinse mouth

- DO NOT induce vomiting
- Call poison control/doctor

 Ingestion 

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling potential exposure to Pencycuron-d5.

Ecological Information
Pencycuron is classified as very toxic to aquatic life with long-lasting effects. Care should be

taken to prevent its release into the environment.
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Table 3: Ecotoxicological Data for Pencycuron

Organism Test Type Endpoint Value Reference

Birds Chronic Not specified Moderately toxic

Fish Acute Not specified Moderately toxic

Fish Chronic Not specified Moderately toxic

Daphnia Acute Not specified Moderately toxic

Daphnia Chronic Not specified Moderately toxic

Honeybees Acute Oral Not specified Moderately toxic

Earthworms Chronic Not specified Moderately toxic

Persistence Soil
Moderately

persistent

Persistence Water

Slightly more

persistent than in

soil

Bioaccumulation Not specified
Not expected to

bioaccumulate

Storage and Handling
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials.

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a

well-ventilated area. Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety glasses with side shields, and a lab coat. For operations

where dust generation is likely, a NIOSH-approved respirator is recommended.

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow product to enter drains, sewers, or waterways.

This technical guide provides a summary of the available safety-related information for

Pencycuron-d5, primarily based on data for its non-deuterated analogue. It is imperative for all

users to consult the official Safety Data Sheet provided by their supplier and to conduct a

thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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